N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide

• IUPAC Name: N-[(2-chlorophenyl)-cyanomethyl]-2-methoxybenzamide
• InChI: InChI=1S/C16H13ClN2O2/c1-21-15-9-5-3-7-12(15)16(20)19-14(10-18)11-6-2-4-8-13(11)17/h2-9,14H,1H3,(H,19,20)
• InChI Key: KTLMYHGNLUILKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(C#N)C2=CC=CC=C2Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• CAS No.: 1285234-48-1

Description

N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide is a chemical compound that belongs to the class of benzamides This compound is characterized by the presence of a chlorophenyl group, a cyano group, and a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide typically involves the reaction of 2-chlorobenzyl cyanide with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyano group or the chlorophenyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-chlorophenyl)(cyano)methyl]-2-methoxybenzamide oxalate
• This compound hydrochloride

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.